Cas no 2680680-90-2 (benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate)

• Product Name: benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate
• CAS No: 2680680-90-2
• MF: C₁₄H₁₂ClFN₂O₂
• MW: 294.708685874939
• CID: 5632779
• PubChem ID: 165929377
• Update Time: 2025-10-30

benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289140
• benzyl N-[(5-chloro-6-fluoropyridin-2-yl)methyl]carbamate
• 2680680-90-2
• benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate

• Inchi： 1S/C14H12ClFN2O2/c15-12-7-6-11(18-13(12)16)8-17-14(19)20-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,17,19)
• InChI Key： WOCNTLARBUMOOB-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C=C1)CNC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 294.0571335g/mol
• Monoisotopic Mass: 294.0571335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate

Introduction to Benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate (CAS No. 2680680-90-2)

Benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate, a compound with the chemical identifier CAS No. 2680680-90-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a benzyl group and a N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate moiety, make it a promising candidate for further exploration in various therapeutic areas.

The benzyl group is a well-known pharmacophore that contributes to the lipophilicity and bioavailability of many pharmaceutical agents. Its presence in Benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate suggests that this compound may exhibit favorable pharmacokinetic properties, which are crucial for the efficacy and safety of any therapeutic agent. Additionally, the N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate moiety introduces fluorine and chlorine atoms, which are often incorporated into drug molecules to enhance metabolic stability and binding affinity.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated pyridine derivatives in the development of novel therapeutic agents. The fluorine atom, in particular, is known for its ability to increase the metabolic stability of drug molecules and improve their bioavailability. The incorporation of a fluorine atom at the 6-position of the pyridine ring in Benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate may contribute to these desirable properties, making it an attractive candidate for further investigation.

The chloro substituent at the 5-position of the pyridine ring adds another layer of complexity to the molecular structure. Chlorinated pyridines are frequently used in pharmaceuticals due to their ability to enhance binding interactions with biological targets. This can lead to increased potency and selectivity for therapeutic agents. The combination of both fluorine and chlorine atoms in Benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate may result in enhanced binding affinity and improved pharmacological activity.

In terms of synthetic chemistry, Benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate can be synthesized through various routes that involve the reaction of appropriately substituted pyridines with benzoyl chloride or other carbamating agents. The synthesis process often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to improve the efficiency and sustainability of these synthetic pathways.

The pharmacological profile of Benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate is currently under investigation in several research laboratories. Preliminary studies suggest that this compound may exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways. These findings are particularly exciting as they indicate that Benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate could serve as a lead compound for the development of novel therapeutics.

In conclusion, Benzyl N-(5-chloro-6-fluoropyridin-2-yl)methylcarbamate (CAS No. 2680680-90-2) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and its favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery and development. As research continues, it is expected that this compound will contribute valuable insights into the development of new therapeutic agents for various diseases.